Cas no 60084-10-8 (Tiazofurin)

• Product Name: Tiazofurin
• CAS No: 60084-10-8
• MF: C₉H₁₂N₂O₅S
• MW: 260.266981124878
• MDL: MFCD00866494
• CID: 504379
• PubChem ID: 457954
• Update Time: 2025-10-29

Tiazofurin Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide,2-b-D-ribofuranosyl-
• Tiazofurin
• 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,3-thiazole-4-carboxamide
• [3H]-Tiazofurin
• Riboxamide
• Tiazofurina
• Tiazofurina [Spanish]
• Tiazofurine
• Tiazofurinum
• Tiazofurinum [Latin]
• Tiazole
• CHEBI:90239
• 2-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]thiazole-4-carboxamide
• DA-68182
• Tiazofurin (USAN)
• 2-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)thiazole-4-carboxamide
• NSC-286193
• TIAZOFURIN [MI]
• D06130
• L01XX18
• C22196
• 2-b-D-Ribofuranosyl-4-thiazolecarboxamide
• DTXCID50131318
• NSC 286193
• DTXSID00208827
• BDBM50368057
• UNII-ULJ82834RE
• 2-ribofuranosylthiazole-4-carboxamide
• Cpd-5825
• SCHEMBL4287
• AKOS016010248
• 2-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1,3-thiazole-4-carboxamide
• FVRDYQYEVDDKCR-DBRKOABJSA-N
• W18798
• BRN 1084555
• CHEMBL108358
• 2-beta-D-Ribofuranosyl-4-thiazolecarboxamide
• (1R)-1,4-anhydro-1-(4-carbamoyl-1,3-thiazol-2-yl)-D-ribitol
• (1r)-1-[4-(Aminocarbonyl)-1,3-Thiazol-2-Yl]-1,4-Anhydro-D-Ribitol
• Tiazofurine (INN)
• MFCD00866494
• Tiazofurine [INN]
• 2-.beta.-D-Ribofuranosyl-4-thiazolecarboxamide
• GLXC-02794
• Tiazofurin [USAN]
• HY-114570
• 4-Thiazolecarboxamide, 2-beta-D-ribofuranosyl-
• 2-beta-D-Ribofuranosylthiazole-4-carboxamide
• CS-0063433
• Q7800305
• 2-(beta-D-ribofuranosyl)-4-thiazolecarboxamide
• TIAZOFURINE [WHO-DD]
• 60084-10-8
• ULJ82834RE
• Tiazofurinum (Latin)
• TCAR
• CI-909
• BS-17271
• DB13243

• MDL： MFCD00866494
• Inchi： 1S/C9H12N2O5S/c10-8(15)3-2-17-9(11-3)7-6(14)5(13)4(1-12)16-7/h2,4-7,12-14H,1H2,(H2,10,15)/t4-,5-,6-,7-/m1/s1
• InChI Key： FVRDYQYEVDDKCR-DBRKOABJSA-N
• SMILES： S1C=C(C(N)=O)N=C1[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O

Computed Properties

• Exact Mass: 260.04700
• Monoisotopic Mass: 260.046692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 154

Experimental Properties

• Density: 1.4797 (rough estimate)
• Melting Point: 145-146°
• Boiling Point: 641.3±55.0 °C at 760 mmHg
• Flash Point: 341.6±31.5 °C
• Refractive Index: 1.6800 (estimate)
• PSA: 154.14000
• LogP: -0.90370
• Specific Rotation: D25 -9° (c = 0.5 in ethanol)
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

Tiazofurin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Tiazofurin

Tiazofurin: A Comprehensive Overview

Tiazofurin, also known by its CAS number 60084-10-8, is a compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified as a thiazole derivative, has been extensively studied for its role in various biological systems. Recent research has highlighted its potential in fields such as pharmacology, materials science, and environmental chemistry.

The chemical structure of Tiazofurin is characterized by a thiazole ring fused with a furan moiety, which contributes to its distinctive electronic properties. This structure allows Tiazofurin to exhibit interesting reactivity in both organic and inorganic environments. Studies have shown that Tiazofurin can act as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures with tailored functionalities.

One of the most promising applications of Tiazofurin lies in the field of pharmacology. Recent research has demonstrated its potential as an anticancer agent. In vitro studies have shown that Tiazofurin can selectively target cancer cells while sparing healthy cells, making it a candidate for the development of targeted therapies. Furthermore, its ability to modulate key signaling pathways involved in tumor progression has been extensively documented.

In addition to its pharmacological applications, Tiazofurin has also been explored for its role in environmental chemistry. Research has shown that Tiazofurin can act as an effective adsorbent for heavy metals in contaminated water systems. Its high surface area and functionalizable structure make it an ideal candidate for the development of advanced materials for water purification.

The synthesis of Tiazofurin has been optimized through various methodologies, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of its production. The ability to synthesize Tiazofurin on a large scale is crucial for its commercialization and widespread application.

Recent studies have also investigated the electrochemical properties of Tiazofurin, revealing its potential as an active material in energy storage devices such as supercapacitors and batteries. Its high conductivity and stability under various operating conditions make it a promising candidate for next-generation energy storage solutions.

In conclusion, Tiazofurin (CAS No. 60084-10-8) is a multifaceted compound with applications spanning multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application development, positions it as a key player in the fields of pharmacology, materials science, and environmental chemistry. As research continues to uncover new potentials for Tiazofurin, its role in addressing global challenges such as cancer treatment and environmental pollution is expected to grow significantly.